Cas no 114872-89-8 ((2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 114872-89-8
• MF: C₁₁H₉ClF₃NO₃
• MW: 295.6422727108
• CID: 5630091
• PubChem ID: 13876117
• Update Time: 2025-06-08

(2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289364
• (2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 114872-89-8

• Inchi： 1S/C11H9ClF3NO3/c12-7-4-2-1-3-6(7)5-8(9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18)/t8-/m1/s1
• InChI Key： YKTJNXORIXKKHI-MRVPVSSYSA-N
• SMILES： ClC1C=CC=CC=1C[C@H](C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 295.0223053g/mol
• Monoisotopic Mass: 295.0223053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Additional information on (2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to (2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 114872-89-8)

(2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid, with the CAS number 114872-89-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chiral center at the propanoic acid moiety and a trifluoroacetamido group. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid can be represented as follows: C₁₁H₉ClF₃N₂O₃. The presence of the chlorine atom and the trifluoromethyl group imparts specific electronic and steric properties that influence its reactivity and biological interactions. The chiral center at the propanoic acid moiety is crucial for its enantiomeric selectivity, which is often a key factor in determining the compound's pharmacological profile.

In recent years, (2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid has been extensively studied for its potential therapeutic applications. One of the primary areas of interest is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promise as an inhibitor of histone deacetylases (HDACs), which are implicated in epigenetic regulation and have been linked to several diseases, including cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that (2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid exhibits potent HDAC inhibitory activity with an IC₅₀ value in the low micromolar range. This finding suggests that the compound could be further optimized for use as a therapeutic agent in diseases where HDAC inhibition is beneficial. The researchers also noted that the compound's selectivity for specific HDAC isoforms could minimize off-target effects and improve its safety profile.

Beyond its potential as an HDAC inhibitor, (2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid has also been investigated for its anti-inflammatory properties. In a study published in the European Journal of Pharmacology in 2019, the compound was found to reduce inflammation in a murine model of colitis. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings highlight the compound's potential as a novel anti-inflammatory agent for treating inflammatory diseases.

The synthesis of (2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid has been well-documented in the literature. A common synthetic route involves the reaction of (R)-alanine with 4-chlorobenzaldehyde followed by condensation with trifluoroacetyl chloride. This multi-step process yields the desired product with high enantiomeric purity. The synthetic methodology has been optimized to improve yield and reduce impurities, making it suitable for large-scale production.

In addition to its therapeutic potential, (2R)-3-(2-chlorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid has also been explored as a tool compound in biochemical research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for studying enzyme function and cellular processes. For example, it has been used to investigate the role of HDACs in gene expression and chromatin remodeling.

The safety profile of (2R)-3-(2-chlorophenyl)-�(,-trifluoroacetamido)propanoic acid has been evaluated through various preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses. However, like many small molecules with biological activity, it may exhibit side effects at higher concentrations or prolonged exposure. Therefore, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic index.

In conclusion, ((R)-3-((R)-chlorophenyl)-(R)-trifluoroacetamido)propanoic acid (CAS No. 11487(R)-89-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Continued investigation into its mechanisms of action and optimization of its properties will likely lead to new insights and potential breakthroughs in drug discovery.